molecular formula C8H10O3S B8309413 5-Methylsulfanyl-furan-2-carboxylic acid ethyl ester

5-Methylsulfanyl-furan-2-carboxylic acid ethyl ester

Cat. No. B8309413
M. Wt: 186.23 g/mol
InChI Key: LIQULMVFIZVBMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methylsulfanyl-furan-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C8H10O3S and its molecular weight is 186.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H10O3S

Molecular Weight

186.23 g/mol

IUPAC Name

ethyl 5-methylsulfanylfuran-2-carboxylate

InChI

InChI=1S/C8H10O3S/c1-3-10-8(9)6-4-5-7(11-6)12-2/h4-5H,3H2,1-2H3

InChI Key

LIQULMVFIZVBMU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(O1)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of commercially available 5-nitro-furan-2-carboxylic acid ethyl ester (5.00 g, 27.01 mmol) in DMSO (34.5 mL) was treated at rt with sodium methanethiolate (2.05 g 27.82 mmol). The mixture was then stirred overnight at 100° C., treated at rt with sat. aq. NH4Cl (250 mL) and the aqueous layer was extracted with EA (3×100 mL). The combined org. extracts were washed with sat. aq. NaHCO3 (100 mL) and brine (100 mL), dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the residue by FC (70:30 hept-EA) gave the title compound: TLC:rf (70:30 hept-EA)=0.52. LC-MS-conditions 02: tR=0.96 min; [M+AcCN+N+H]+=228.23.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
2.05 g
Type
reactant
Reaction Step Two
Name
Quantity
34.5 mL
Type
solvent
Reaction Step Two
Name
Quantity
250 mL
Type
reactant
Reaction Step Three

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